Cas no 1415844-67-5 (4-Bromo-6-phenyldibenzo[b,d]thiophene)

• Product Name: 4-Bromo-6-phenyldibenzo[b,d]thiophene
• CAS No: 1415844-67-5
• MF: C₁₈H₁₁BrS
• MW: 339.248942613602
• MDL: MFCD31556239
• CID: 4699003
• PubChem ID: 71212106
• Update Time: 2025-11-02

4-Bromo-6-phenyldibenzo[b,d]thiophene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-phenyldibenzo[b,d]thiophene
• SCHEMBL14603352
• 6-bromo-10-phenyl-8-thiatricyclo[7.4.0.0(2),?]trideca-1(9),2(7),3,5,10,12-hexaene
• F18808
• 4-bromo-6-phenyldibenzothiophene
• MFCD31556239
• 1415844-67-5
• BS-53444
• DB-128855

• MDL： MFCD31556239
• Inchi： 1S/C18H11BrS/c19-16-11-5-10-15-14-9-4-8-13(17(14)20-18(15)16)12-6-2-1-3-7-12/h1-11H
• InChI Key： LGGSHXHPRHARFY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1SC1C(=CC=CC=12)C1C=CC=CC=1

Computed Properties

• Exact Mass: 337.97648g/mol
• Monoisotopic Mass: 337.97648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2
• XLogP3: 6.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes Dibenzothiophenes

Additional information on 4-Bromo-6-phenyldibenzo[b,d]thiophene

4-Bromo-6-phenyldibenzo[b,d]thiophene (CAS 1415844-67-5): A Versatile Building Block in Organic Electronics

In the rapidly evolving field of organic semiconductors, 4-Bromo-6-phenyldibenzo[b,d]thiophene (CAS 1415844-67-5) has emerged as a crucial aromatic heterocyclic compound with significant potential. This brominated dibenzothiophene derivative belongs to a class of compounds that are gaining attention for their unique electronic properties and applications in OLED materials, organic photovoltaics, and thin-film transistors.

The molecular structure of 4-Bromo-6-phenyldibenzo[b,d]thiophene features a dibenzothiophene core with strategic substitutions at the 4 and 6 positions. The bromine atom at position 4 serves as an excellent leaving group for various cross-coupling reactions, while the phenyl group at position 6 enhances the compound's π-conjugation system. This combination makes it particularly valuable in organic synthesis and material science applications.

Recent research trends in organic electronic materials have highlighted the importance of dibenzothiophene derivatives like 4-Bromo-6-phenyldibenzo[b,d]thiophene. Scientists are particularly interested in how modifications to the dibenzothiophene scaffold can influence charge transport properties, thermal stability, and photophysical characteristics. These properties are critical for developing next-generation flexible electronics and energy-efficient displays.

The synthesis of 4-Bromo-6-phenyldibenzo[b,d]thiophene typically involves multi-step organic transformations starting from commercially available dibenzothiophene precursors. The bromination step is particularly crucial, as it determines the reactivity of the final product in subsequent palladium-catalyzed couplings. Current optimization efforts focus on improving yield and purity while minimizing the use of hazardous reagents, aligning with the growing demand for green chemistry approaches in organic synthesis.

In material science applications, 4-Bromo-6-phenyldibenzo[b,d]thiophene serves as a key intermediate for constructing more complex π-conjugated systems. Its incorporation into organic semiconductors has shown promising results in enhancing charge carrier mobility and device performance. Researchers are exploring its potential in thermally activated delayed fluorescence (TADF) materials, which could revolutionize OLED display technology by improving energy efficiency.

The commercial availability of 4-Bromo-6-phenyldibenzo[b,d]thiophene has increased significantly in recent years, driven by growing interest from both academic and industrial researchers. Suppliers typically offer this compound with varying levels of purity, from standard grade (95-97%) to high purity (≥99%) for sensitive applications. Proper storage conditions (typically under inert atmosphere at low temperatures) are essential to maintain its stability and reactivity.

From a structure-property relationship perspective, the 4-Bromo-6-phenyldibenzo[b,d]thiophene molecule offers interesting opportunities for molecular engineering. The bromine substituent allows for further functionalization through various cross-coupling reactions, while the phenyl group contributes to the overall molecular planarity and electronic delocalization. These features make it a versatile building block for designing custom organic semiconductors with tailored properties.

Recent patent literature reveals growing interest in dibenzothiophene-based materials incorporating 4-Bromo-6-phenyldibenzo[b,d]thiophene derivatives. Major electronics companies are actively developing new organic electronic devices that utilize these compounds, particularly for flexible display applications and wearable electronics. The compound's ability to form stable amorphous films with good charge transport properties makes it particularly attractive for these emerging technologies.

Quality control of 4-Bromo-6-phenyldibenzo[b,d]thiophene typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the absence of impurities that could affect its performance in sensitive applications. Researchers working with this compound should pay particular attention to moisture sensitivity and potential photodegradation when designing experiments or storage protocols.

Looking ahead, the future of 4-Bromo-6-phenyldibenzo[b,d]thiophene appears bright as research continues into advanced organic materials. Its combination of synthetic versatility and interesting electronic properties positions it as a valuable tool for developing the next generation of organic electronic devices. As the demand for more efficient and sustainable electronic materials grows, compounds like 4-Bromo-6-phenyldibenzo[b,d]thiophene will likely play an increasingly important role in bridging the gap between fundamental research and commercial applications.